4-[(4-Benzylpiperazino)methyl]-1-[(4-chlorophenyl)sulfonyl]-4-piperidinol

• IUPAC Name: 4-[(4-benzylpiperazin-1-yl)methyl]-1-(4-chlorophenyl)sulfonylpiperidin-4-ol
• InChI: InChI=1S/C23H30ClN3O3S/c24-21-6-8-22(9-7-21)31(29,30)27-12-10-23(28,11-13-27)19-26-16-14-25(15-17-26)18-20-4-2-1-3-5-20/h1-9,28H,10-19H2
• InChI Key: DLXWLLKHLNVYSK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(CN2CCN(CC2)CC3=CC=CC=C3)O)S(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C23H30ClN3O3S
• DSSTOX Substance ID: DTXSID801127560
• Molecular Weight: 464.0 g/mol
• CAS RN: 478041-67-7

Description

The compound “4-[(4-Benzylpiperazino)methyl]-1-[(4-chlorophenyl)sulfonyl]-4-piperidinol” is a chemical compound that belongs to the group of sulfonyl piperidine derivatives. It has a molecular formula of C23H30ClN3O3S and a molar mass of 464.02 g/mol.

Scientific Research Applications

Antimicrobial Activity

Research has shown the antimicrobial potential of derivatives of piperidine, which includes compounds similar to 4-[(4-Benzylpiperazino)methyl]-1-[(4-chlorophenyl)sulfonyl]-4-piperidinol. For instance, a study synthesized various piperidine derivatives and evaluated their efficacy as antimicrobial agents, revealing that substitutions on the benzhydryl and sulfonamide rings influence antibacterial activity (Vinaya et al., 2009).

Pharmacological Characterization

Arylpiperazine derivatives have been studied for their potential in pharmacological applications. A detailed in vitro characterization of two arylpiperazine derivatives, including analysis of their binding and functional properties at serotonin receptors, demonstrates the relevance of such compounds in understanding receptor function and developing pharmacological tools (Atanes et al., 2013).

Antioxidant and Anticholinesterase Activity

Sulfonyl hydrazone scaffold and piperidine rings are significant in medicinal chemistry. A study focused on synthesizing sulfonyl hydrazone with piperidine derivatives and evaluating their antioxidant capacity and anticholinesterase activity. The results highlighted the potential of these compounds in various biological applications (Karaman et al., 2016).

Antibacterial Evaluation

Several studies have synthesized and analyzed derivatives of piperidine for their antibacterial properties. These investigations include the synthesis of heterocyclic 1,3,4-oxadiazole nuclei with piperidine cores and subsequent evaluation of their antibacterial potential (Iqbal et al., 2017).

Safety and Hazards

The safety and hazards associated with this compound are not clear from the available information. It’s always important to handle chemical compounds with appropriate safety measures, especially if their safety profile is not well-known.